2-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-5-isopropyl-1,3,4-oxadiazole

• IUPAC Name: 2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]-5-propan-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H22N4O4S/c1-9(2)14-16-17-15(22-14)12-5-7-19(8-6-12)24(20,21)13-10(3)18-23-11(13)4/h9,12H,5-8H2,1-4H3
• InChI Key: CSGLYGNPRMTLSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)C3=NN=C(O3)C(C)C
• Molecular Formula: C15H22N4O4S
• Molecular Weight: 354.4 g/mol

Description

2-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-5-isopropyl-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C15H22N4O4S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization : The chemical class of 1,3,4-oxadiazole and its derivatives, including structures similar to 2-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)piperidin-4-yl)-5-isopropyl-1,3,4-oxadiazole, have been extensively researched for their synthesis and potential biological activities. These compounds are synthesized through various chemical processes, including the conversion of organic acids into esters, hydrazides, and subsequently into oxadiazole derivatives. The structures of these compounds are confirmed through modern spectroscopic techniques (Khalid et al., 2016).

Antibacterial and Antitubercular Properties : Certain oxadiazole derivatives have demonstrated moderate to significant antibacterial and antifungal activities, as well as notable antitubercular properties against Mycobacterium tuberculosis. This highlights the potential of these compounds in addressing various microbial infections (Suresh Kumar et al., 2013).

Anticancer Activities : The incorporation of the oxadiazole ring into other biologically active moieties has been explored for anticancer activities. Novel series of oxadiazole-containing compounds have been synthesized and evaluated for their anticancer potentials, demonstrating moderate cytotoxicity against various cancer cell lines, including breast cancer (Redda & Gangapuram, 2007).

Antimicrobial and Enzyme Inhibition : Oxadiazole derivatives have also been evaluated for their antimicrobial activities against both Gram-positive and Gram-negative bacteria, showing moderate to talented activity. Additionally, these compounds have been studied for their potential in enzyme inhibition, which is crucial for the development of therapeutic agents targeting specific biological pathways (Nafeesa et al., 2017).